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Compound of Interest

Compound Name: 6,7-Dihydroneridienone A

Cat. No.: B118875 Get Quote

6,7-Dihydroneridienone A: An In-Depth Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction

6,7-Dihydroneridienone A is a steroid compound that has been identified and isolated from

the herbs Tithonia diversifolia and Tithonia suffruticosa.[1][2][3] As a natural product, it holds

potential for further investigation within the fields of medicinal chemistry and drug discovery.

This technical guide provides a summary of the currently available physical and chemical

properties of 6,7-Dihydroneridienone A. However, it is important to note that detailed

experimental data, particularly spectroscopic and comprehensive biological activity information,

is not extensively available in the public domain.

Physical and Chemical Properties
A summary of the known and predicted physical and chemical properties of 6,7-
Dihydroneridienone A is presented below. It is important to distinguish between

experimentally determined and computationally predicted values.
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Property Value Source

Molecular Formula C₂₁H₂₈O₃ [2]

Molecular Weight 328.45 g/mol [2]

CAS Number 72959-46-7 [2][3]

Appearance Powder [4]

Purity
>95% or 98% (as commercially

available)
[4][5][6]

IUPAC Name

(8R,9S,10R,12R,13S,14S)-17-

acetyl-12-hydroxy-10,13-

dimethyl-

1,2,6,7,8,9,11,12,14,15-

decahydrocyclopenta[a]phena

nthren-3-one

[4]

Note: Specific experimental data for properties such as melting point, boiling point, and

solubility are not readily available in the reviewed literature. Commercial suppliers may hold this

information in their certificates of analysis.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 6,7-
Dihydroneridienone A is not available in the public scientific literature based on the conducted

searches. Characterization of this compound would require performing these analyses.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific isolation of 6,7-
Dihydroneridienone A from its natural sources or its chemical synthesis are not currently

published. General methods for the isolation of steroids from plant materials typically involve

extraction with organic solvents followed by chromatographic separation techniques.

Biological Activity and Signaling Pathways
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The biological activity of 6,7-Dihydroneridienone A and its potential mechanism of action or

involvement in signaling pathways have not been elucidated in the available literature. While

analogs of similar steroid structures have been investigated for various biological activities,

including anticancer effects, no such data is specifically linked to 6,7-Dihydroneridienone A.

[7][8][9][10]

Visualization of Methodologies
Due to the lack of specific experimental workflows or defined signaling pathways for 6,7-
Dihydroneridienone A, diagrams cannot be generated at this time. A generalized workflow for

natural product isolation is presented below for illustrative purposes.
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Caption: A generalized workflow for the isolation and characterization of natural products.
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Conclusion
6,7-Dihydroneridienone A is a steroid natural product with a defined chemical structure.

However, there is a significant gap in the publicly available scientific literature regarding its

detailed physical properties, comprehensive spectroscopic characterization, specific

experimental protocols for its isolation and synthesis, and its biological activities. Further

research is required to fully elucidate the properties and potential applications of this

compound. For researchers interested in this molecule, direct acquisition and subsequent

analytical characterization would be a necessary first step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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